Cas no 1638765-40-8 (2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate)

2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate is a structurally unique spirocyclic compound featuring a rigid azaspiro[4.5]decane core with differentiated carboxylate ester functionalities at the 2- and 8-positions. The tert-butyl and ethyl ester groups provide distinct steric and electronic properties, making this intermediate valuable in synthetic organic chemistry, particularly for the development of pharmacologically active molecules. Its spirocyclic framework enhances conformational stability, while the differentiated ester moieties allow selective derivatization. This compound is useful in medicinal chemistry research, serving as a versatile scaffold for the synthesis of complex heterocycles or as a precursor for chiral auxiliaries. Its stability and functional group compatibility make it suitable for multi-step synthetic applications.

2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate structure

1638765-40-8 structure

Product Name:2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate

CAS No:1638765-40-8

MF:C₁₇H₂₉NO₄

MW:311.416465520859

CID:4612218

PubChem ID:118997553

Update Time:2025-06-08

2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate
- 2-tert-Dutyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate
- 2-tert-butyl8-ethyl2-azaspiro[4.5]decane-2,8-dicarboxylate
- CS-0055575
- SB11793
- Ethyl 2-boc-2-azaspiro[4.5]decane-8-carboxylate
- P14306
- 1638765-40-8
- Inchi： 1S/C17H29NO4/c1-5-21-14(19)13-6-8-17(9-7-13)10-11-18(12-17)15(20)22-16(2,3)4/h13H,5-12H2,1-4H3
- InChI Key： UBSBRZXAXWQMHE-UHFFFAOYSA-N
- SMILES： C1C2(CCC(C(OCC)=O)CC2)CCN1C(OC(C)(C)C)=O

Computed Properties

Exact Mass: 311.20965841g/mol
Monoisotopic Mass: 311.20965841g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 419
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 55.8Å²

2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate Pricemore >>

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Chemenu	CM210881-1g	2-tert-Butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	97%	1g	$***	2023-03-30
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SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.	CB50079-0.1g	2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	97%	0.1g	¥2482	2023-09-15
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NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06578-100MG	2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	95%	100MG	￥ 2,211.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06578-250MG	2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	95%	250MG	￥ 3,537.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06578-500MG	2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	95%	500MG	￥ 5,887.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06578-1G	2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	95%	1g	￥ 8,830.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB06578-5G	2-tert-butyl 8-ethyl 2-azaspiro[4.5]decane-2,8-dicarboxylate	1638765-40-8	95%	5g	￥ 26,492.00	2023-04-14